2-{[5-(2-Furylmethylene)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl}benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[5-(2-Furylmethylene)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl}benzonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as FTM or FTM-CN, and it is a thiazolidine derivative that exhibits excellent biological activity.
Mechanism of Action
The mechanism of action of FTM-CN is still under investigation. However, it is believed that the compound exerts its biological effects by modulating various signaling pathways, including the NF-κB and MAPK pathways. FTM-CN has also been shown to inhibit the activity of various enzymes, including COX-2 and iNOS, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
FTM-CN has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that FTM-CN can inhibit the growth of cancer cells and induce apoptosis. Additionally, FTM-CN has been shown to reduce oxidative stress and inflammation, which are implicated in the development of various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of FTM-CN is its excellent biological activity, which makes it a promising candidate for various scientific studies. However, FTM-CN is also relatively unstable and can degrade over time, which can limit its use in some applications. Additionally, FTM-CN can be challenging to synthesize in large quantities, which can make it expensive to use in some studies.
Future Directions
There are several future directions for the study of FTM-CN. One area of research involves investigating the potential of FTM-CN as a therapeutic agent for various diseases. Another potential direction is to explore the use of FTM-CN in combination with other compounds to enhance its biological activity. Additionally, further studies are needed to elucidate the mechanism of action of FTM-CN and to identify potential side effects or limitations of its use.
Synthesis Methods
The synthesis of FTM-CN involves the reaction of 2-furylmethylene-2,4-dioxothiazolidine with benzyl cyanide under basic conditions. The resulting compound is then purified using column chromatography to obtain the pure product. This method is relatively simple and efficient, making it a popular approach for synthesizing FTM-CN.
Scientific Research Applications
FTM-CN has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit excellent anti-inflammatory, antioxidant, and anticancer properties. Additionally, FTM-CN has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
Product Name |
2-{[5-(2-Furylmethylene)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl}benzonitrile |
---|---|
Molecular Formula |
C16H10N2O3S |
Molecular Weight |
310.3 g/mol |
IUPAC Name |
2-[[(5E)-5-(furan-2-ylmethylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzonitrile |
InChI |
InChI=1S/C16H10N2O3S/c17-9-11-4-1-2-5-12(11)10-18-15(19)14(22-16(18)20)8-13-6-3-7-21-13/h1-8H,10H2/b14-8+ |
InChI Key |
ROBSKVRFSDRCIM-RIYZIHGNSA-N |
Isomeric SMILES |
C1=CC=C(C(=C1)CN2C(=O)/C(=C\C3=CC=CO3)/SC2=O)C#N |
SMILES |
C1=CC=C(C(=C1)CN2C(=O)C(=CC3=CC=CO3)SC2=O)C#N |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C(=O)C(=CC3=CC=CO3)SC2=O)C#N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.